Cas no 878001-11-7 (4-Oxazolepropanol)

• Product Name: 4-Oxazolepropanol
• CAS No: 878001-11-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 2144146
• PubChem ID: 66783465
• Update Time: 2025-04-21

4-Oxazolepropanol Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolepropanol
• SCHEMBL735944
• 878001-11-7
• 3-Oxazol-4-yl-propan-1-ol
• DB-332457
• ISNFOLPMZHAFMX-UHFFFAOYSA-N

• Inchi： 1S/C6H9NO2/c8-3-1-2-6-4-9-5-7-6/h4-5,8H,1-3H2
• InChI Key： ISNFOLPMZHAFMX-UHFFFAOYSA-N
• SMILES： O1C=NC(=C1)CCCO

Computed Properties

• Exact Mass: 127.063328530Da
• Monoisotopic Mass: 127.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.3Ų